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For researchers, scientists, and drug development professionals, the robust validation of

Patient-Reported Outcome Measures (PROMs) is critical for accurately assessing the efficacy

and impact of bilateral sagittal split osteotomy (BSSO) surgery. This guide provides a

comparative analysis of prominent PROMs used in this field, detailing their validation metrics

and the experimental protocols employed.

Bilateral sagittal split osteotomy is a common surgical procedure for correcting dentofacial

deformities. Beyond objective clinical assessments, understanding the patient's perspective on

outcomes such as facial appearance, psychosocial well-being, and oral function is paramount.

This has led to the development and validation of several specialized PROMs. This guide

focuses on the Orthognathic Quality of Life Questionnaire (OQLQ), the FACE-Q, and the

Northwick Park Orthognathic Questionnaire (NOQ) as exemplary tools in this domain.

Quantitative Comparison of Validated PROMs
The following table summarizes key quantitative data from validation studies of the OQLQ,

FACE-Q, and NOQ, offering a side-by-side comparison of their psychometric properties.
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Patient-Reported
Outcome Measure

Cronbach's Alpha
(Internal
Consistency)

Intraclass
Correlation
Coefficient (ICC)
(Test-Retest
Reliability)

Key Validation
Findings

Orthognathic Quality

of Life Questionnaire

(OQLQ)

Overall: Not explicitly

stated in the provided

results. However,

validation studies

confirm its reliability.

[1][2]

Not explicitly stated in

the provided results,

but test-retest

reliability is reported

as excellent.[2]

The OQLQ is the most

extensively tested

orthognathic-specific

PROM.[3] It is a valid

and reliable

instrument for

measuring quality of

life in orthognathic

surgery patients.[2][4]

FACE-Q
>0.70 for all tested

scales.[5][6]

Not explicitly stated in

the provided results.

Demonstrates

excellent internal

consistency and

discriminates well

between pre- and

post-operative

patients and normal

subjects.[5] It is a

reliable and valid

instrument for

assessing patient-

reported outcomes in

orthognathic surgery.

[6]

Northwick Park

Orthognathic

Questionnaire (NOQ)

0.72 (Standard

Deviation: 0.23).[7]

0.96 (0.96 ± 0.072).[7] High response

reproducibility (92%

identical responses).

[7] Confirmed

consistency of

responses and

reliability of the
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collected information.

[7]

Newly Developed

PROM (Untitled)
0.893[8]

Spearman-Brown

formula coefficient:

0.944[8]

The new PROM

demonstrated

satisfactory feasibility,

reliability, and validity

in its initial clinical

investigation.[8]

Experimental Protocols for PROM Validation
The validation of these PROMs generally adheres to established guidelines, such as the

COnsensus-based Standards for the selection of health Measurement INstruments (COSMIN)

checklist.[9][10][11][12] The typical experimental protocol for validating a PROM in the context

of BSSO surgery involves several key stages:

1. Item Generation and Content Validity:

Literature Review: A comprehensive review of existing literature is conducted to identify key

domains of patient concern following BSSO surgery.

Patient and Expert Interviews: Semi-structured interviews are conducted with patients who

have undergone BSSO and with clinical experts (e.g., maxillofacial surgeons, orthodontists)

to generate a pool of relevant items for the questionnaire. This ensures that the PROM

captures outcomes that are meaningful to patients.

Cognitive Interviews: Once a draft questionnaire is developed, cognitive interviews are

performed with a small group of patients to assess the clarity, relevance, and

comprehensibility of the items and response options.

2. Psychometric Testing:

Patient Cohort: A sufficiently large and representative cohort of pre- and post-operative

BSSO patients is recruited for the study.
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Data Collection: The PROM is administered to the patient cohort at specific time points (e.g.,

pre-operatively, and at various post-operative intervals) to assess its measurement

properties.

Reliability Assessment:

Internal Consistency: This is typically measured using Cronbach's alpha, with a value

greater than 0.70 considered acceptable.[6]

Test-Retest Reliability: A subset of patients completes the questionnaire on two separate

occasions within a short time frame (e.g., two weeks) to assess the stability of the

measure. The Intraclass Correlation Coefficient (ICC) is a common statistic for this, with

values closer to 1 indicating higher reliability.[2][7]

Validity Assessment:

Construct Validity: This is evaluated by testing hypotheses about the relationships

between the PROM and other established measures. For example, the PROM scores

might be correlated with scores from a more general quality of life questionnaire or with

clinical assessments.

Discriminant Validity: The ability of the PROM to distinguish between different groups of

patients (e.g., pre-operative vs. post-operative) is assessed.

3. Data Analysis:

Statistical analyses are performed to evaluate the psychometric properties of the PROM.

This includes calculating Cronbach's alpha, ICCs, and conducting factor analysis to assess

the underlying structure of the questionnaire.

Visualizing the PROM Validation Workflow
The following diagram illustrates the typical workflow for validating a patient-reported outcome

measure in the context of BSSO surgery.
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Caption: Workflow for PROM Validation in BSSO Surgery.
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Signaling Pathways in Nerve Recovery Post-BSSO
A significant patient-reported outcome following BSSO is neurosensory function. Injury to the

inferior alveolar nerve is a known complication, and understanding the biological basis of

recovery is crucial. The diagram below illustrates some of the key signaling pathways involved

in peripheral nerve injury and regeneration.
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Caption: Signaling Pathways in Nerve Regeneration After Injury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1252915#validating-patient-reported-outcome-
measures-for-bsso-surgery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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